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Compound of Interest

Compound Name: 1,5-Dibromopentane-d4

Cat. No.: B164288

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
protocols for 1,5-Dibromopentane-d4. The information presented is compiled from various
safety data sheets and chemical databases. It is crucial to note that while this guide addresses
the deuterated form, much of the safety and handling information is extrapolated from its non-
deuterated counterpart, 1,5-Dibromopentane, due to the limited availability of specific data for
the deuterated compound. The primary difference lies in the isotopic substitution of hydrogen
with deuterium, which is not expected to significantly alter the chemical's hazardous properties.

Section 1: Chemical and Physical Properties

1,5-Dibromopentane-d4 is a deuterated analog of 1,5-Dibromopentane. It is a valuable
building block in organic synthesis, particularly for introducing a pentyl-d4 chain into molecules.
[1] The physical and chemical properties are summarized in the table below.
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Property Value Source
Molecular Formula CsHeDaBr2 PubChem
Molecular Weight 233.97 g/mol [2]
Appearance Colorless to light yellow liquid [1]

Boiling Point 110 °C at 15 mmHg [11[3]
Melting Point -34 °C [1][3]
Density 1.688 g/mL at 25 °C [3]
Refractive Index 1.511-1.512 [11[3]

B Insoluble in water; Soluble in
Solubility [3]
benzene and chloroform

Vapor Density 8 (Air = 1.0) [4]

Section 2: Hazard Identification and Safety
Precautions

1,5-Dibromopentane is classified as a combustible liquid that is harmful if swallowed and
causes skin and serious eye irritation.[4][5][6]

Hazard Statements:

H227: Combustible liquid.

H302: Harmful if swallowed.

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[7]

Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[4][8]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dibromopentane-1_1_5_5-d4
https://www.chemimpex.com/products/49226
https://www.chemimpex.com/products/49226
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://www.chemimpex.com/products/49226
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://www.chemimpex.com/products/49226
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://kscl.co.in/wp-content/uploads/2022/01/1-5-DIBROMOPENTANE-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC155992500&countryCode=US&language=en
https://kscl.co.in/wp-content/uploads/2022/01/1-5-DIBROMOPENTANE-MSDS.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/104610-SDS-EN.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-15-dibromopentane-en/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e P264: Wash skin thoroughly after handling.[7][8]
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][8]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[4]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4][8]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7][8]

o P332 + P313: If skin irritation occurs: Get medical advice/attention.[7][8]

e P337 + P313: If eye irritation persists: Get medical advice/attention.[7][3]

e P403 + P235: Store in a well-ventilated place. Keep cool.[8]

e P501: Dispose of contents/container to an approved waste disposal plant.[8]

Section 3: Experimental Protocols - Spill Response

In the event of a spill, a clear and methodical response is critical to ensure safety and minimize
environmental contamination. The following workflow outlines the necessary steps for handling
a 1,5-Dibromopentane-d4 spill.
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Handling 1,5-Dibromopentane-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 1,5-Dibromopentane-d4 Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164288#safety-data-sheet-sds-for-1-5-
dibromopentane-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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